Cas no 1378447-16-5 (2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile)

• Product Name: 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile
• CAS No: 1378447-16-5
• MF: C₉H₅ClN₂O
• MW: 192.601800680161
• CID: 1011307
• PubChem ID: 91757100
• Update Time: 2025-05-20

2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile
• 1378447-16-5
• 2-(5-CHLORO-1,3-BENZOXAZOL-7-YL)ACETONITRILE

• MDL： MFCD16877037
• Inchi： 1S/C9H5ClN2O/c10-7-3-6(1-2-11)9-8(4-7)12-5-13-9/h3-5H,1H2
• InChI Key： YYJIFQBNBRVWJF-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(=C(CC#N)C=1)OC=N2

Computed Properties

• Exact Mass: 192.0090405g/mol
• Monoisotopic Mass: 192.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile

Introduction to 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile (CAS No. 1378447-16-5)

2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1378447-16-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both a chlorobenzodioxole moiety and an acetonitrile group makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a benzodioxole ring substituted with a chlorine atom at the 5-position, linked to an acetonitrile group at the 7-position of the benzodioxole core. This arrangement provides a unique electronic and steric environment, which can be exploited in drug design. The chlorobenzodioxole moiety is known for its ability to interact with biological targets, while the acetonitrile group introduces polarity and reactivity that can be modified further through chemical transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile has emerged as a valuable building block in this endeavor. Its scaffold is particularly relevant in the design of compounds targeting neurological disorders, cancer, and inflammatory diseases. The benzodioxole ring is a common pharmacophore in drugs that modulate neurotransmitter systems, while the chloro substituent enhances binding affinity to certain receptors.

One of the most compelling aspects of 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile is its potential as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of this compound, researchers can fine-tune its interactions with specific kinases, leading to the development of more selective and potent inhibitors.

Recent studies have demonstrated the utility of 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile in generating novel antitumor agents. For instance, derivatives of this compound have shown promising activity against several cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The chlorobenzodioxole moiety appears to be critical for binding to target proteins, while the acetonitrile group provides a handle for further functionalization to enhance drug-like properties such as solubility and bioavailability.

The synthesis of 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the preparation of 5-chlorobenzodioxole, which is then coupled to an appropriate nitrile source under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological profile of 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate potency against several disease models without significant toxicity at therapeutic doses. These findings have prompted further investigation into its potential as a lead compound for drug development.

In conclusion, 2-(5-chlorobenzo[d]oxazol-7-yl)acetonitrile (CAS No. 1378447-16-5) represents a promising candidate for medicinal chemistry applications. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments in the future.